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Introduction
SETD2 (SET Domain Containing 2) is a crucial histone methyltransferase responsible for the

trimethylation of histone H3 at lysine 36 (H3K36me3). This epigenetic mark is critical for

transcriptional elongation, DNA damage repair, and RNA splicing.[1][2] Dysregulation of SETD2

activity is implicated in various cancers, making it a significant target for therapeutic

intervention.[1] This document provides detailed application notes and protocols for measuring

the enzymatic activity of SETD2 using a highly efficient synthetic "super-substrate," ssK36. The

ssK36 peptide is methylated by SETD2 at a rate approximately 290-fold higher than the native

H3K36 peptide, offering a more robust and sensitive assay for high-throughput screening and

inhibitor profiling.[3]

The ssK36 peptide incorporates four amino acid substitutions compared to the corresponding

region of histone H3 (residues 29-43): A31R, T32F, K37R, and H39N.[4][5]

Sequence of ssK36 Peptide: The amino acid sequence of the ssK36 super-substrate,

corresponding to amino acids 29-43 of histone H3 with optimizing substitutions, is as follows:

Arg-Ser-Arg-Phe-Gly-Val-Lys(36)-Arg-Pro-Asn-Tyr-Val-Met
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The following tables summarize key quantitative data for SETD2 enzymatic activity and

inhibition when using the ssK36 super-substrate.

Parameter Value Substrate/Inhibitor Notes

Km 45 µM ssK36 peptide
Michaelis constant for

the super-substrate.

Ki 128 µM ssK36M peptide

Inhibitory constant for

the non-methylatable

analog of the super-

substrate.

IC50 18.3 ± 8.1 nM EZM0414
A potent and selective

SETD2 inhibitor.

Signaling Pathway and Experimental Workflow
Diagrams
SETD2 Signaling Pathway
SETD2 plays a central role in maintaining genomic integrity and regulating gene expression. Its

activity is intricately linked with transcription, RNA processing, and the DNA damage response.
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1. Reaction Setup:
- SETD2 Enzyme
- ssK36 Peptide

- [3H]-SAM
- Assay Buffer

2. Incubation
(e.g., 30°C for 60 min)

3. Stop Reaction
(e.g., add TCA)

4. Filter Binding
(Capture peptide on filter paper)

5. Washing
(Remove unbound [3H]-SAM)

6. Scintillation Counting
(Quantify incorporated 3H) End

Start
1. Plate Coating

(ssK36 peptide immobilized
on microplate)

2. Enzymatic Reaction:
- Add SETD2, SAM, Assay Buffer
- Incubate (e.g., 30°C for 60 min)

3. Primary Antibody
(Anti-H3K36me3)

- Incubate and Wash

4. Secondary Antibody
(HRP-conjugated)

- Incubate and Wash

5. Add Chemiluminescent
Substrate 6. Read Luminescence End

Click to download full resolution via product page

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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